Cas no 17408-59-2 (Phenol,4-(1-methylnonyl)-)

• Product Name: Phenol,4-(1-methylnonyl)-
• CAS No: 17408-59-2
• MF: C₁₆H₂₆O
• MW: 234.377045154572
• CID: 222349
• PubChem ID: 86564
• Update Time: 2025-04-19

Phenol,4-(1-methylnonyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-(1-methylnonyl)-
• 4-(1-methylnonyl)phenol
• 4-decan-2-ylphenol
• 4-(decan-2-yl)phenol
• Einecs 241-436-3
• SCHEMBL10583267
• DTXSID50872855
• 4-(2-Decyl)phenol
• NS00051670
• 17408-59-2
• 4-s-decylphenol

• Inchi： 1S/C16H26O/c1-3-4-5-6-7-8-9-14(2)15-10-12-16(17)13-11-15/h10-14,17H,3-9H2,1-2H3
• InChI Key： CIIDOZQHEPMZIR-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C(C)CCCCCCCC

Computed Properties

• Exact Mass: 234.19848
• Monoisotopic Mass: 234.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.924
• Boiling Point: 333.2°Cat760mmHg
• Flash Point: 172.7°C
• Refractive Index: 1.501
• PSA: 20.23